4-acetoxy DiPT (hydrochloride)
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Overview
Description
5-methoxy DiPT (5-MeO DiPT) is a psychedelic hallucinogen which is abused worldwide. Known informally as ‘foxy’, this compound potently inhibits the re-uptake of dopamine, serotonin, and norepinephrine (IC50s = 65, 2.2, and 8.2 μM, respectively). 4-acetoxy DiPT is an analog of 5-methoxy DiPT. Its physiological and toxicological properties are not well known. This product is intended for forensic and research applications.
Scientific Research Applications
Metabolite Profiling and Identification
Research on 4-acetoxy DiPT (hydrochloride) has primarily focused on understanding its metabolism in human hepatocytes to identify markers of consumption. A study highlighted the metabolism of 4-acetoxy-N,N-diisopropyltryptamine (4-AcO-DiPT) through human hepatocyte incubation, revealing several metabolites indicative of its consumption. Key metabolites identified include those resulting from ester hydrolysis, O-glucuronidation, O-sulfation, N-oxidation, and N-dealkylation, with 4-OH-DiPT, 4-OH-iPT, and 4-OH-DiPT-N-oxide suggested as optimal biomarkers for detecting 4-AcO-DiPT use (Malaca et al., 2022).
Method Development for Pharmacokinetic Studies
Another significant area of research involves the development of analytical methods for the pharmacokinetic study of 4-acetoxy DiPT (hydrochloride) and its analogs. One study developed a UPLC-MS/MS method for the pharmacokinetic analysis of 10-hydroxy camptothecin and its conjugate, demonstrating the importance of precise analytical techniques in understanding the bioavailability and half-life of similar compounds. This research underscores the need for robust analytical methods to study the pharmacokinetics of psychoactive substances, including 4-acetoxy DiPT (hydrochloride) (Li et al., 2014).
Detection and Analysis in Biological Samples
The detection of 4-acetoxy DiPT (hydrochloride) in biological samples, such as urine, is crucial for forensic and clinical toxicology. Studies have developed methods for qualitative and quantitative determination of 5-MeO-DIPT and its metabolites in urine, showcasing the technical challenges and solutions in detecting trace amounts of psychoactive substances in biological matrices. These methods provide a foundation for identifying and quantifying 4-acetoxy DiPT (hydrochloride) consumption, aiding in forensic investigations and clinical assessments (Jin et al., 2011).
properties
Product Name |
4-acetoxy DiPT (hydrochloride) |
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Molecular Formula |
C18H26N2O2 · HCl |
Molecular Weight |
338.9 |
InChI |
InChI=1S/C18H26N2O2.ClH/c1-12(2)20(13(3)4)10-9-15-11-19-16-7-6-8-17(18(15)16)22-14(5)21;/h6-8,11-13,19H,9-10H2,1-5H3;1H |
InChI Key |
LNMORDHCAULOON-UHFFFAOYSA-N |
SMILES |
CC(C)N(C(C)C)CCC1=CNC2=C1C(OC(C)=O)=CC=C2.Cl |
synonyms |
4-AcO DiPT; 5-acetoxy-N,N-Diisopropyltryptamine; Ipracetin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.